Cas no 20354-61-4 (2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-)
20354-61-4 structure
Product Name:2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
CAS No:20354-61-4
MF:C9H19N3
MW:169.267261743546
CID:1393004
PubChem ID:12262440
Update Time:2025-04-20
2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
- 5-(1,4,5,6-tetrahydropyrimidin-2-yl)pentan-1-amine
- DTXSID30482956
- 20354-61-4
-
- Inchi: 1S/C9H19N3/c10-6-3-1-2-5-9-11-7-4-8-12-9/h1-8,10H2,(H,11,12)
- InChI Key: GVDCGVIKRDYSSU-UHFFFAOYSA-N
- SMILES: N1CCCN=C1CCCCCN
Computed Properties
- Exact Mass: 169.15807
- Monoisotopic Mass: 169.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.41
2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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